Cas no 1261297-06-6 (2,2,6,6-Tetramethyl-4-(2-(triphenylphosphonio)acetamido)piperidin-1-olate)

• Product Name: 2,2,6,6-Tetramethyl-4-(2-(triphenylphosphonio)acetamido)piperidin-1-olate
• CAS No: 1261297-06-6
• CID: 5041520
• Update Time: 2025-06-07

2,2,6,6-Tetramethyl-4-(2-(triphenylphosphonio)acetamido)piperidin-1-olate Chemical and Physical Properties

Names and Identifiers

• 2,2,6,6-Tetramethyl-4-(2-(triphenylphosphonio)acetamido)piperidin-1-olate

Additional information on 2,2,6,6-Tetramethyl-4-(2-(triphenylphosphonio)acetamido)piperidin-1-olate

Introduction to 2,2,6,6-Tetramethyl-4-(2-(triphenylphosphonio)acetamido)piperidin-1-olate (CAS No. 1261297-06-6)

2,2,6,6-Tetramethyl-4-(2-(triphenylphosphonio)acetamido)piperidin-1-olate, identified by its CAS number 1261297-06-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of nitrogen-containing heterocycles, characterized by its unique structural framework and functional groups that contribute to its diverse biological activities. The presence of a tetramethylpiperidine core and a triphenylphosphonio moiety imparts distinctive electronic and steric properties, making it a promising candidate for further exploration in drug discovery and molecular design.

The structural motif of 2,2,6,6-Tetramethyl-4-(2-(triphenylphosphonio)acetamido)piperidin-1-olate incorporates several key pharmacophoric elements. The tetramethylpiperidine ring is known for its stability and ability to serve as a scaffold in the development of bioactive molecules. This structural feature enhances the compound's solubility and metabolic stability, which are critical factors in pharmaceutical applications. Additionally, the triphenylphosphonio group introduces a positively charged center, which can interact with negatively charged residues in biological targets, thereby modulating enzyme activity or receptor binding.

The acetamido substituent at the 4-position of the piperidine ring further enriches the compound's chemical diversity. This group can participate in hydrogen bonding interactions, influencing both the compound's solubility and its binding affinity to biological targets. The combination of these structural elements makes 2,2,6,6-Tetramethyl-4-(2-(triphenylphosphonio)acetamido)piperidin-1-olate a versatile molecule with potential applications in various therapeutic areas.

Recent advancements in computational chemistry have enabled more precise modeling of the interactions between this compound and biological targets. Studies suggest that the tetramethylpiperidine core can effectively stabilize transition states in enzyme-catalyzed reactions, while the triphenylphosphonio group can serve as a ligand for metalloenzymes or ion channels. These insights have guided the design of novel derivatives with enhanced pharmacological properties.

In the realm of medicinal biology, the exploration of nitrogen-containing heterocycles has led to significant breakthroughs in drug development. The structural features of 2,2,6,6-Tetramethyl-4-(2-(triphenylphosphonio)acetamido)piperidin-1-olate align well with current trends toward rational drug design. By leveraging computational methods and high-throughput screening techniques, researchers have identified potential applications for this compound in treating neurological disorders, inflammatory conditions, and infectious diseases.

One particularly intriguing aspect of this compound is its ability to modulate protein-protein interactions. The positively charged triphenylphosphonio group can interact with negatively charged patches on target proteins, disrupting or stabilizing these interactions depending on the context. This property has been exploited in the development of small-molecule inhibitors that target protein-protein interfaces involved in cancer progression or viral replication.

The synthesis of 2,2,6,6-Tetramethyl-4-(2-(triphenylphosphonio)acetamido)piperidin-1-olate presents unique challenges due to its complex structural framework. However, advances in synthetic methodologies have made it more accessible for research purposes. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled chemists to construct this molecule with high precision and yield.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential when producing this compound for research or commercial use. Detailed documentation of synthetic routes and quality control measures helps maintain consistency and reproducibility across different batches. This is particularly important when conducting preclinical studies or clinical trials where purity and stability are critical factors.

The pharmacokinetic profile of 2,2,6,6-Tetramethyl-4-(2-(triphenylphosphonio)acetamido)piperidin-1-olate has been extensively studied using both experimental and computational approaches. These studies have provided valuable insights into how the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these processes is crucial for optimizing dosing regimens and minimizing potential side effects.

In conclusion, 2 , 2 , 6 , 6 - Tetramethyl - 4 - ( 2 - ( triphenylphosphonio ) acetamido ) piperidin - 1 - olate ( CAS No . 1261297 - 06 - 6 ) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents . Its unique combination of pharmacophoric elements makes it a valuable tool for researchers exploring new frontiers in pharmaceutical chemistry . As our understanding of biological systems continues to evolve , compounds like this one will undoubtedly play an increasingly important role in addressing complex diseases and improving patient outcomes .